Diisopentyl tartrate

Specification

• CAS No.: 16016-41-4
• Molecular Formula: C14H26O6
• Molecular Weight: 290.35 g/mol
• IUPAC Name: bis(3-methylbutyl) (2R,3R)-2,3-dihydroxybutanedioate
• Standard InChI: InChI=1S/C14H26O6/c1-9(2)5-7-19-13(17)11(15)12(16)14(18)20-8-6-10(3)4/h9-12,15-16H,5-8H2,1-4H3/t11-,12-/m1/s1
• Standard InChI Key: VOBHVQRBBHSZAZ-VXGBXAGGSA-N
• Isomeric SMILES: CC(C)CCOC(=O)[C@@H]([C@H](C(=O)OCCC(C)C)O)O
• SMILES: CC(C)CCOC(=O)C(C(C(=O)OCCC(C)C)O)O
• Canonical SMILES: CC(C)CCOC(=O)C(C(C(=O)OCCC(C)C)O)O

Introduction

Diisopentyl tartrate is a chemical compound derived from tartaric acid, where two isopentyl groups are esterified to the tartaric acid backbone. It belongs to the class of tartrate esters, which are widely used in various chemical and pharmaceutical applications due to their chiral properties. Despite its potential applications, detailed research on diisopentyl tartrate is limited compared to other tartrate esters like diisopropyl tartrate.

Synthesis and Applications

The synthesis of diisopentyl tartrate typically involves the esterification of tartaric acid with isopentanol. This process can be catalyzed by acids or enzymes to improve efficiency and selectivity. While specific applications of diisopentyl tartrate are not well-documented, tartrate esters in general are used in asymmetric synthesis, flavorings, and as chiral auxiliaries in pharmaceutical and agrochemical production.

Future Directions

Given the limited research on diisopentyl tartrate, future studies could focus on exploring its specific applications in asymmetric synthesis, flavor chemistry, or as a chiral auxiliary in pharmaceutical synthesis. Additionally, investigating its potential as a catalyst or ligand in metal-catalyzed reactions could reveal new avenues for its use.